Cas no 171258-00-7 (Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI))

Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI) structure
171258-00-7 structure
Product Name:Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI)
CAS No:171258-00-7
MF:C11H10O
MW:158.196503162384
CID:1354238
PubChem ID:24977990
Update Time:2025-04-20

Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-(1-propynyl)phenyl]- (9CI)
    • DB-287203
    • ETHANONE, 1-[2-(1-PROPYNYL)PHENYL]-
    • 1-(2-prop-1-ynylphenyl)ethanone
    • 1-(2-prop-1-ynyl-phenyl)-ethanone
    • Ethanone,1-(2-(1-propynyl)phenyl)-
    • SCHEMBL12724812
    • 1-[2-(1-propynyl)phenyl]ethanone
    • 171258-00-7
    • Inchi: 1S/C11H10O/c1-3-6-10-7-4-5-8-11(10)9(2)12/h4-5,7-8H,1-2H3
    • InChI Key: RFCFSNWVVVNBPP-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC=CC=1C#CC

Computed Properties

  • Exact Mass: 158.0732
  • Monoisotopic Mass: 158.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 17.07
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